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Compound of Interest

Compound Name: Acrylamide

Cat. No.: B135399

Introduction

Acrylamide (IUPAC name: prop-2-enamide) is a white, odorless, crystalline organic compound
with the chemical formula CsHsNO.[1][2][3] It is a water-soluble monomer that serves as a
crucial precursor in the synthesis of polyacrylamides, which have widespread applications as
flocculants in water treatment, thickeners, and as a medium for gel electrophoresis.[4][5][6] The
molecule's structure, featuring a vinyl group conjugated with an amide functionality, imparts a
high degree of reactivity, making it a versatile chemical intermediate.[4][7] First synthesized in
1893, its industrial significance grew with the development of catalytic hydration of acrylonitrile.
[4][8] The discovery of acrylamide in high-carbohydrate foods cooked at high temperatures in
2002 has spurred extensive research into its formation, toxicology, and analytical detection.[1]
[9] This guide provides a detailed overview of its chemical structure, properties, reactivity, and
the experimental protocols used for its study.

Chemical Structure and Properties

Acrylamide is the simplest unsaturated organic amide.[8] Its structure consists of a vinyl group
directly attached to the carbonyl carbon of a primary amide.[3][7] This arrangement creates a
conjugated Tt-system across the O=C-C=C backbone, which influences its chemical reactivity
and physical properties.[3][4] The carbon atoms of the vinyl group and the carbonyl group are
sp? hybridized, resulting in a planar geometry.[10] The amide group exhibits resonance, which
reduces the basicity of the nitrogen atom compared to alkyl amines.[4] In the solid state,
intermolecular forces are dominated by N-H:---O=C hydrogen bonding.[4][11]
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Figure 1: Chemical structure of the acrylamide molecule.

Physical and Chemical Properties

The key physicochemical properties of acrylamide are summarized in the table below. Its high

polarity and capacity for hydrogen bonding result in high water solubility.[12] It is stable at room

temperature but can polymerize violently upon melting or exposure to UV light.[13]

Property Value References

IUPAC Name prop-2-enamide [3]

Molecular Formula CsHsNO [2][5][14][15]

Molecular Weight 71.08 g/mol [2][5][14][16]
White, odorless crystalline

Appearance ] [11[2][4]116]
solid

Melting Point 84.5 °C (357.6 K) [L][41[14][17]

B ) Decomposes >84.5 °C; 125 °C

Boiling Point [2][6][18][19]
at 25 mmHg

Density 1.122 g/cm3 (at 30 °C) [3B1I51[17]

Solubility in Water 390 g/L (at 25 °C) [1][4]
Soluble in ethanol, methanol,

Solubility (Other) acetone; slightly soluble in [2][3]1[5][20]
toluene.
0.9 Pa (7x1073 mmHg) at 25

Vapor Pressure o [13]

Log Kow -0.67 [13]

Reactivity and Synthesis
Industrial Synthesis

The primary industrial method for producing acrylamide is the hydration of acrylonitrile.[1][8]

This reaction can be catalyzed by sulfuric acid or various metal salts.[1] More advanced and
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environmentally friendly methods utilize microbial nitrile hydratase enzymes, which operate
under mild conditions and produce high-purity acrylamide.[21]

Polymerization

The most significant reaction of acrylamide is its free-radical polymerization to form
polyacrylamide.[5][8] The reaction is typically initiated in an aqueous solution using a free-
radical generating system, such as the combination of ammonium persulfate (APS) as an
initiator and N,N,N',N'-tetramethylethylenediamine (TEMED) as a catalyst.[22] TEMED
accelerates the formation of sulfate free radicals from persulfate, which then attack an
acrylamide monomer to initiate the polymerization chain reaction.[22][23] The elongating
polymer chains are cross-linked by a bifunctional agent, most commonly N,N'-methylene-bis-
acrylamide ("bis"), to form a gel matrix with a defined porosity.[22]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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